Cas no 321686-31-1 (1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene)
321686-31-1 structure
Product Name:1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene
CAS No:321686-31-1
MF:C8H2Cl2F6O4S2
MW:411.125499248505
CID:3154146
PubChem ID:21203464
Update Time:2025-04-21
1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene
- EN300-200453
- CS-0238740
- AKOS003627410
- 1,5-dichloro-2,4-bis(trifluoromethylsulfonyl)benzene
- 321686-31-1
- WMA68631
-
- Inchi： 1S/C8H2Cl2F6O4S2/c9-3-1-4(10)6(22(19,20)8(14,15)16)2-5(3)21(17,18)7(11,12)13/h1-2H
- InChI Key： ZLROGKAWRPEHOI-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=CC=1S(C(F)(F)F)(=O)=O)S(C(F)(F)F)(=O)=O)Cl
Computed Properties
- Exact Mass: 409.8675752Da
- Monoisotopic Mass: 409.8675752Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 561
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 85Ų
1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309410-50mg |
1,5-Dichloro-2,4-ditrifluoromethanesulfonylbenzene |
321686-31-1 | 95% | 50mg |
￥11914.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309410-100mg |
1,5-Dichloro-2,4-ditrifluoromethanesulfonylbenzene |
321686-31-1 | 95% | 100mg |
￥13365.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309410-250mg |
1,5-Dichloro-2,4-ditrifluoromethanesulfonylbenzene |
321686-31-1 | 95% | 250mg |
￥20657.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1309410-500mg |
1,5-Dichloro-2,4-ditrifluoromethanesulfonylbenzene |
321686-31-1 | 95% | 500mg |
￥37605.00 | 2024-08-02 | |
| Enamine | EN300-200453-0.05g |
1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene |
321686-31-1 | 95% | 0.05g |
$474.0 | 2023-03-01 | |
| Enamine | EN300-200453-0.1g |
1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene |
321686-31-1 | 95% | 0.1g |
$619.0 | 2023-03-01 | |
| Enamine | EN300-200453-0.25g |
1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene |
321686-31-1 | 95% | 0.25g |
$883.0 | 2023-03-01 | |
| Enamine | EN300-200453-0.5g |
1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene |
321686-31-1 | 95% | 0.5g |
$1393.0 | 2023-03-01 | |
| Enamine | EN300-200453-1.0g |
1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene |
321686-31-1 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-200453-2.5g |
1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene |
321686-31-1 | 95% | 2.5g |
$3501.0 | 2023-03-01 |
1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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